Cas no 866155-87-5 (1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea)
1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea Chemical and Physical Properties
Names and Identifiers
-
- 1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea
-
- MDL: MFCD05669802
- Inchi: 1S/C12H18N2O2/c1-3-8-14(12(16)13-2)9-10-4-6-11(15)7-5-10/h4-7,15H,3,8-9H2,1-2H3,(H,13,16)
- InChI Key: DDOHTDXJMWXPME-UHFFFAOYSA-N
- SMILES: N(CC1=CC=C(O)C=C1)(CCC)C(NC)=O
1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB301581-500 mg |
N-(4-Hydroxybenzyl)-N'-methyl-N-propylurea, 90%; . |
866155-87-5 | 90% | 500 mg |
€678.60 | 2023-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659521-1mg |
1-(4-Hydroxybenzyl)-3-methyl-1-propylurea |
866155-87-5 | 98% | 1mg |
¥535.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659521-5mg |
1-(4-Hydroxybenzyl)-3-methyl-1-propylurea |
866155-87-5 | 98% | 5mg |
¥529.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659521-10mg |
1-(4-Hydroxybenzyl)-3-methyl-1-propylurea |
866155-87-5 | 98% | 10mg |
¥739.00 | 2024-04-27 | |
| abcr | AB301581-500mg |
N-(4-Hydroxybenzyl)-N'-methyl-N-propylurea, 90%; . |
866155-87-5 | 90% | 500mg |
€678.60 | 2025-04-16 | |
| A2B Chem LLC | AI79865-1mg |
1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea |
866155-87-5 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI79865-5mg |
1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea |
866155-87-5 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI79865-10mg |
1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea |
866155-87-5 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI79865-500mg |
1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea |
866155-87-5 | >90% | 500mg |
$720.00 | 2024-04-19 | |
| Ambeed | A957996-1g |
1-[(4-Hydroxyphenyl)methyl]-3-methyl-1-propylurea |
866155-87-5 | 90% | 1g |
$611.0 | 2025-04-16 |
1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea
Research Briefing on 1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea (CAS: 866155-87-5): Recent Advances and Applications
1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea (CAS: 866155-87-5) is a synthetic urea derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, mechanisms of action, and potential as a lead compound in drug development. This briefing provides an overview of the latest research findings related to this compound, highlighting its significance in current scientific investigations.
Recent research has focused on the compound's role as a modulator of specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea exhibits selective inhibition of certain kinase enzymes, which are implicated in inflammatory and oncogenic processes. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and specificity, revealing promising results for its potential use in targeted therapies.
Another area of interest is the compound's pharmacokinetic profile. A preclinical study conducted in 2022 evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of 1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea in rodent models. The findings indicated favorable bioavailability and metabolic stability, suggesting its suitability for further development as an oral therapeutic agent. However, the study also noted the need for optimization to mitigate potential off-target effects.
In addition to its pharmacological potential, 1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea has been investigated for its chemical properties and synthetic accessibility. A recent publication in Organic & Biomolecular Chemistry detailed a novel synthetic route for the compound, emphasizing improvements in yield and purity. This advancement is expected to facilitate larger-scale production for subsequent clinical and industrial applications.
Despite these promising developments, challenges remain in translating the compound's potential into clinical applications. Current research is addressing issues such as toxicity profiles, formulation stability, and synergistic effects with other therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development pipeline.
In conclusion, 1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea (CAS: 866155-87-5) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activity make it a valuable candidate for further investigation. Ongoing studies are expected to provide deeper insights into its therapeutic potential and pave the way for its eventual application in treating diseases with high unmet medical needs.
866155-87-5 (1-[(4-hydroxyphenyl)methyl]-3-methyl-1-propylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)